Cas no 102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-)
![1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- structure](https://www.kuujia.com/scimg/cas/102458-32-2x300.png)
102458-32-2 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
CAS No:102458-32-2
Molecular Formula:C20H24N4O
Molecular Weight:336.43076
CID:161156
PubChem ID:3025324
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
- N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-quinazolin-4-ylethane-1,2-diamine
- 4-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)quinazoline
- BRN 0898104
- DTXSID30145175
- 102458-32-2
- Quinazoline, 4-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
-
- InChIKey: BECBKJSFVHDWON-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H24N4O/c1-23(2)12-13-24(14-16-8-10-17(25-3)11-9-16)20-18-6-4-5-7-19(18)21-15-22-20/h4-11,15H,12-14H2,1-3H3
- SMILES: COC1=CC=C(CN(C2=NC=NC3=CC=CC=C23)CCN(C)C)C=C1
Computed Properties
- Exact Mass: 336.19522
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 7
- Monoisotopic Mass: 336.195
- Heavy Atom Count: 25
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- LogP: 3.20660
- PSA: 41.49
- Refractive Index: 1.632
- Boiling Point: 484.1°C at 760 mmHg
- Flash Point: 246.6°C
- Density: 1.162
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Related Literature
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Zilong Liu,Shuangfang Lu,Xiaofang Li,Tiantian Wu,Yakang Jin,Xuefeng Liu RSC Adv., 2015,5, 25684-25692
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Ana Trapero,Meritxell Egido-Gabás,Amadeu Llebaria Med. Chem. Commun., 2013,4, 1584-1589
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4. A facile synthetic route to bimetallic ReI complexes containing two dppz DNA intercalating ligandsClive Metcalfe,Michelle Webb,Jim A. Thomas Chem. Commun., 2002, 2026-2027
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Muath Nairat,Arkaprabha Konar,Marie Kaniecki,Vadim V. Lozovoy Phys. Chem. Chem. Phys., 2015,17, 5872-5877
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Pengfei Wang,Ziruo Hong,Zhiyuan Xie,Shiwen Tong,Oiyan Wong,Chun-Sing Lee,Ningbew Wong,Liangsun Hung,Shuittong Lee Chem. Commun., 2003, 1664-1665
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Quan Jiang,Xiao-Rong Li,Cheng-Kun Wang,Juan Cheng,Chao Tan,Tian-Tian Cui,Nan-Nan Lu,Tony D. James,Feng Han,Xin Li Chem. Commun., 2018,54, 1857-1860
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Marcin Krajewski,Sz-Chian Liou,Karolina Jurkiewicz,Katarzyna Brzózka,Wen-An Chiou,Jerzy Kubacki,Andrzej Burian Phys. Chem. Chem. Phys., 2022,24, 326-335
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